Cas no 1261925-58-9 (4-Chloro-2-(thiophen-2-YL)benzoic acid)

4-Chloro-2-(thiophen-2-yl)benzoic acid is a heterocyclic carboxylic acid derivative featuring a benzoic acid core substituted with a chloro group at the 4-position and a thiophene ring at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive carboxyl group and aromatic heterocyclic structure. Its distinct molecular architecture enables applications in the development of bioactive compounds, including potential drug candidates and functional materials. The presence of both electron-withdrawing (chloro) and electron-donating (thiophene) groups enhances its utility in regioselective reactions, making it valuable for fine chemical synthesis.

4-Chloro-2-(thiophen-2-YL)benzoic acid structure

1261925-58-9 structure

Product Name:4-Chloro-2-(thiophen-2-YL)benzoic acid

CAS No:1261925-58-9

MF:C₁₁H₇ClO₂S

MW:238.690080881119

MDL:MFCD18318867

CID:2763895

PubChem ID:53224812

Update Time:2025-05-27

4-Chloro-2-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261925-58-9
- 4-Chloro-2-(thiophen-2-yl)benzoic acid, 95%
- 4-CHLORO-2-(THIOPHEN-2-YL)BENZOIC ACID
- DTXSID00688544
- MFCD18318867
- 4-Chloro-2-(thiophen-2-YL)benzoic acid
- MDL： MFCD18318867
- Inchi： 1S/C11H7ClO2S/c12-7-3-4-8(11(13)14)9(6-7)10-2-1-5-15-10/h1-6H,(H,13,14)
- InChI Key： CVZKTPDEEHKBKS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1=CC=CS1

Computed Properties

Exact Mass: 237.9855283Da
Monoisotopic Mass: 237.9855283Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 65.5Å²

4-Chloro-2-(thiophen-2-YL)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325764-5 g	4-Chloro-2-(thiophen-2-yl)benzoic acid, 95%; .	1261925-58-9	95%	5g	€1159.00	2023-04-26
abcr	AB325764-5g	4-Chloro-2-(thiophen-2-yl)benzoic acid, 95%; .	1261925-58-9	95%	5g	€1159.00	2025-04-21